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Compound of Interest

Compound Name: 4-Pentylphenol-d5

Cat. No.: B15556434 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An In-depth Technical

Guide to the Procurement and Application of 4-Pentylphenol-d5 as an Internal Standard.

This guide provides a comprehensive overview of commercial suppliers for 4-Pentylphenol-
d5, a crucial deuterated internal standard for quantitative analysis. It further details a

representative experimental protocol for its application in liquid chromatography-tandem mass

spectrometry (LC-MS/MS), a common analytical technique in environmental monitoring, food

safety, and pharmaceutical research.

Commercial Supplier Data
For researchers seeking to procure 4-Pentylphenol-d5, several reputable chemical suppliers

offer this compound. The following table summarizes key technical data from various

commercial sources to facilitate comparison and selection.
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MCE-HY-

W010112S
126839-95-0 C₁₁H₁₁D₅O 169.27

Deuterium

labeled 4-

Pentylphenol.

[1]

LGC

Standards
CDN-D-5857 126839-95-0 C₁₁D₅H₁₁O 169.275

Product

name: 4-n-

Pentylphenol-

2,3,5,6-

d4,OD.[2]

The Role of 4-Pentylphenol-d5 in Quantitative
Analysis
4-Pentylphenol-d5 serves as an ideal internal standard for the quantification of its non-labeled

counterpart, 4-pentylphenol, and other structurally similar alkylphenols. In mass spectrometry-

based analytical methods, the use of a stable isotope-labeled internal standard is the gold

standard for achieving accurate and precise quantification. This is because the deuterated

standard exhibits nearly identical chemical and physical properties to the native analyte,

allowing it to effectively compensate for variations in sample preparation, matrix effects, and

instrument response.

Representative Experimental Protocol:
Quantification of 4-Pentylphenol in Water Samples
using LC-MS/MS
While a specific, validated method for 4-Pentylphenol-d5 is not widely published, the following

protocol is a representative example based on established methods for other alkylphenols

using deuterated internal standards. This protocol is intended as a starting point for method

development and will require optimization and validation for specific applications.
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Materials and Reagents
4-Pentylphenol (native standard)

4-Pentylphenol-d5 (internal standard)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid (or other appropriate mobile phase modifier)

Solid-phase extraction (SPE) cartridges (e.g., C18) for sample cleanup and concentration.

Standard Solution Preparation
Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve 4-pentylphenol and 4-
Pentylphenol-d5 in methanol to prepare individual primary stock solutions.

Working Standard Solutions: Prepare a series of working standard solutions of 4-

pentylphenol at various concentrations by diluting the primary stock solution with

methanol/water.

Internal Standard Spiking Solution: Prepare a working solution of 4-Pentylphenol-d5 at a

fixed concentration (e.g., 100 ng/mL) for spiking into all samples, calibration standards, and

quality controls.

Sample Preparation (Water Sample)
Spiking: To a known volume of the water sample (e.g., 100 mL), add a precise volume of the

4-Pentylphenol-d5 internal standard spiking solution.

Solid-Phase Extraction (SPE):

Condition the SPE cartridge with methanol followed by water.

Load the spiked water sample onto the cartridge.
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Wash the cartridge to remove interfering substances.

Elute the analyte and internal standard with a suitable solvent (e.g., acetonitrile or

methanol).

Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen and reconstitute the residue in a known volume of the initial mobile phase.

LC-MS/MS Analysis
Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or

ultra-high-performance liquid chromatography (UHPLC) system.

Column: A C18 reversed-phase column is typically suitable.

Mobile Phase: A gradient of water and acetonitrile/methanol, both containing a small

amount of an additive like formic acid to improve peak shape and ionization.

Flow Rate: Dependent on the column dimensions.

Injection Volume: Typically 5-10 µL.

Mass Spectrometry (MS) System: A triple quadrupole mass spectrometer is commonly used

for quantitative analysis.

Ionization Source: Electrospray ionization (ESI) in negative ion mode is often suitable for

phenols.

Analysis Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and

sensitivity. Specific precursor-to-product ion transitions for both 4-pentylphenol and 4-
Pentylphenol-d5 need to be determined and optimized.

Data Analysis
Calibration Curve: Construct a calibration curve by plotting the ratio of the peak area of the

native analyte to the peak area of the internal standard against the concentration of the

native analyte for the calibration standards.
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Quantification: Determine the concentration of 4-pentylphenol in the samples by calculating

the analyte/internal standard peak area ratio and interpolating the concentration from the

calibration curve.

Visualizing the Analytical Workflow
The following diagrams illustrate the key stages in the quantitative analysis of 4-pentylphenol

using 4-Pentylphenol-d5 as an internal standard.
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Caption: Workflow for quantitative analysis using an internal standard.
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Caption: Logical relationship in internal standard quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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